3-Cyclopenten-1-yl-benzaldehyde

• Molecular Formula: C12H12O
• Molecular Weight: 172.22 g/mol
• IUPAC Name: 3-(cyclopenten-1-yl)benzaldehyde
• InChI: InChI=1S/C12H12O/c13-9-10-4-3-7-12(8-10)11-5-1-2-6-11/h3-5,7-9H,1-2,6H2
• InChI Key: ZVCTTWIXJJEXFX-UHFFFAOYSA-N
• Canonical SMILES: C1CC=C(C1)C2=CC=CC(=C2)C=O

Description

3-Cyclopenten-1-yl-benzaldehyde is a useful research compound. Its molecular formula is C12H12O and its molecular weight is 172.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.35 g (8 mmol) of (3-cyclopenten-1-ylphenyl)methanol (5a) and 80 ml of chloroform are introduced into a round-bottomed flask. 6.8 g of MnO2 are then added and the suspension is heated at 60° C. for 2 hours. The mixture is filtered in the hot state, the precipitate washed with chloroform and then the filtrate concentrated under reduced pressure. The title product (1.05 g) is obtained in the form of a yellow oil which is used in the next step without further purification.